Cas no 114195-69-6 (1-(2-acetylphenyl)propan-1-one)

• Product Name: 1-(2-acetylphenyl)propan-1-one
• CAS No: 114195-69-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 2612485
• PubChem ID: 13828258
• Update Time: 2025-04-21

1-(2-acetylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-acetylphenyl)propan-1-one
• 1-Acetyl-2-propionylbenzol
• DTXCID10501432
• DTXSID70550648
• SCHEMBL2633244
• 114195-69-6

• Inchi： 1S/C11H12O2/c1-3-11(13)10-7-5-4-6-9(10)8(2)12/h4-7H,3H2,1-2H3
• InChI Key： HTJSJXAHKLEWHK-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 176.083729621Da
• Monoisotopic Mass: 176.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų